Cas no 673443-68-0 (N4-(3,4-dimethylphenyl)-5-nitro-2-(piperidin-1-yl)pyrimidine-4,6-diamine)

• Product Name: N4-(3,4-dimethylphenyl)-5-nitro-2-(piperidin-1-yl)pyrimidine-4,6-diamine
• CAS No: 673443-68-0
• MF: C₁₇H₂₂N₆O₂
• MW: 342.395582675934
• CID: 5475880
• Update Time: 2025-06-11

N4-(3,4-dimethylphenyl)-5-nitro-2-(piperidin-1-yl)pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-5-nitro-2-(piperidin-1-yl)pyrimidine-4,6-diamine
• N4-(3,4-dimethylphenyl)-5-nitro-2-(piperidin-1-yl)pyrimidine-4,6-diamine

• Inchi： 1S/C17H22N6O2/c1-11-6-7-13(10-12(11)2)19-16-14(23(24)25)15(18)20-17(21-16)22-8-4-3-5-9-22/h6-7,10H,3-5,8-9H2,1-2H3,(H3,18,19,20,21)
• InChI Key： IDVPFWVFONNSBN-UHFFFAOYSA-N
• SMILES： C1(N2CCCCC2)=NC(N)=C([N+]([O-])=O)C(NC2=CC=C(C)C(C)=C2)=N1

Additional information on N4-(3,4-dimethylphenyl)-5-nitro-2-(piperidin-1-yl)pyrimidine-4,6-diamine

Introduction to N4-(3,4-dimethylphenyl)-5-nitro-2-(piperidin-1-yl)pyrimidine-4,6-diamine (CAS No. 673443-68-0)

N4-(3,4-dimethylphenyl)-5-nitro-2-(piperidin-1-yl)pyrimidine-4,6-diamine is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 673443-68-0, represents a promising candidate in the development of novel therapeutic agents. Its unique chemical configuration, featuring a pyrimidine core substituted with nitro and amino groups, alongside a piperidine moiety and a dimethylphenyl group, makes it an intriguing subject for further research and application.

The pyrimidine scaffold is a cornerstone in medicinal chemistry, frequently employed in the synthesis of antiviral, anticancer, and antimicrobial drugs. The presence of the nitro group at the 5-position of the pyrimidine ring introduces electrophilic characteristics, enhancing reactivity and potential interactions with biological targets. Additionally, the 4,6-diamino substitution pattern provides multiple sites for functionalization, allowing for the design of derivatives with tailored pharmacological properties.

The piperidin-1-yl group appended to the 2-position of the pyrimidine ring is another critical feature that contributes to the compound's pharmacological profile. Piperidine derivatives are well-known for their role in enhancing drug bioavailability and metabolic stability. This moiety can also interact with specific binding sites on biological targets, influencing the compound's efficacy and selectivity.

The 3,4-dimethylphenyl group at the 4-position adds another layer of complexity to the molecule. This aromatic ring system can participate in hydrophobic interactions and π-stacking interactions with biological targets, which are crucial for drug-receptor binding affinity. Furthermore, the dimethyl substitution at the ortho positions can influence electronic properties and steric hindrance around the binding site.

In recent years, there has been a surge in research focused on developing inhibitors targeting kinases and other enzymes involved in cancer progression. Pyrimidine-based inhibitors have shown remarkable promise in this regard. For instance, studies have demonstrated that compounds with a similar structural motif to N4-(3,4-dimethylphenyl)-5-nitro-2-(piperidin-1-yl)pyrimidine-4,6-diamine exhibit potent activity against various kinases. These findings have spurred interest in exploring derivatives of this compound as potential anticancer agents.

The nitro group in this molecule can be reduced to an amine under specific conditions, which could open up avenues for further derivatization. This redox-active property allows for the introduction of new functional groups or modifications that could enhance pharmacological activity or improve pharmacokinetic profiles. Such transformations are often employed in drug discovery to optimize lead compounds for clinical development.

Moreover, computational studies have been instrumental in understanding the binding interactions of this compound with biological targets. Molecular docking simulations have revealed that N4-(3,4-dimethylphenyl)-5-nitro-2-(piperidin-1-yl)pyrimidine-4,6-diamine can effectively bind to active sites on kinases and other enzymes. These simulations have provided valuable insights into how structural modifications could enhance binding affinity and selectivity.

The combination of experimental and computational approaches has been pivotal in advancing our understanding of this compound's potential therapeutic applications. Preclinical studies have begun to explore its efficacy against various cancer cell lines and its ability to modulate kinase activity. Preliminary results suggest that this compound exhibits promising antitumor effects without significant toxicity at tested doses.

In conclusion, N4-(3,4-dimethylphenyl)-5-nitro-2-(piperidin-1-yl)pyrimidine-4,6-diamine (CAS No. 673443-68-0) is a structurally complex and pharmacologically intriguing compound with significant potential in drug development. Its unique combination of functional groups and its ability to interact with key biological targets make it a valuable candidate for further exploration. As research continues to uncover new therapeutic applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing unmet medical needs.